
Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

A Note on Disperse Red 167:

Based on available scientific literature and chemical databases, Disperse Red 167 is characterized primarily as a monoazo disperse dye. Its principa

exhibit a change in their fluorescence properties (e.g., intensity, wavelength) in response to a specific target. Disperse Red 167 is not designed for th

To fulfill the user's request for detailed application notes and protocols for a red fluorescent probe, the following sections will focus on a representative

Application Note: A Rosamine-Phenothiazine-Based Red Fluorescent Probe for the
Audience: Researchers, scientists, and drug development professionals.

Introduction
Hypochlorite is a highly reactive oxygen species (ROS) that plays a crucial role in many physiological and pathological processes, including immune r

scaffold (hereafter referred to as "the probe") for the detection of hypochlorite in aqueous solutions and living cells.

Sensing Mechanism
The probe is designed based on a donor-excited photo-induced electron transfer (d-PeT) mechanism. In its native state, the phenothiazine moiety act

probe's fluorescence intensity.

digraph "Sensing_Mechanism" {

  graph [rankdir="LR", splines=true, nodesep=0.8, pad="0.5,0.5"];

  node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"];

  edge [fontname="Arial", fontsize=10];

Probe_Off [label="Probe (Phenothiazine)\nFluorescence OFF", fillcolor="#F1F3F4", fontcolor="#202124"];

Probe_On [label="Oxidized Probe (Sulfoxide)\nFluorescence ON", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Hypochlorite [label="Hypochlorite (ClO⁻)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Electron_Transfer [label="d-PeT", shape=plaintext, fontcolor="#5F6368"];

Probe_Off -> Probe_On [label="Oxidation", color="#34A853"];

Hypochlorite -> Probe_On [style=dashed, arrowhead=none, color="#EA4335"];

Probe_Off -> Electron_Transfer [label="Quenching", style=dashed, arrowhead=open, color="#5F6368"];

}

Caption: Workflow for in vitro detection of hypochlorite.
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Methodology:

Preparation of Reagents:

Prepare a stock solution of the rosamine-phenothiazine probe (e.g., 1 mM) in dimethyl sulfoxide (DMSO).

Prepare a stock solution of sodium hypochlorite (NaOCl) (e.g., 10 mM) in deionized water. The concentratio

Prepare a working buffer solution (e.g., 10 mM phosphate-buffered saline, PBS, pH 7.4).

Fluorescence Measurement:

In a quartz cuvette, add the working buffer.

Add the probe stock solution to the cuvette to reach the final desired concentration (e.g., 10 µM).
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Add varying concentrations of the NaOCl solution to the cuvette.

Incubate the mixture for a short period (e.g., 1 minute) at room temperature.

Measure the fluorescence emission spectrum (e.g., 570-700 nm) with an excitation wavelength of approximate

Data Analysis:

Plot the fluorescence intensity at the emission maximum (~585 nm) against the concentration of hypochlorit

The limit of detection (LOD) can be calculated using the formula: LOD = 3σ/k, where σ is the standard devi

2. Bioimaging of Hypochlorite in Living Cells

This protocol outlines the steps for visualizing intracellular hypochlorite.
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Caption: Workflow for cellular imaging of hypochlorite.

Methodology:

Cell Culture:

Culture an appropriate cell line (e.g., HeLa or RAW 264.7 macrophages) on a confocal imaging dish or glass

Probe Loading:
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Wash the cells three times with PBS (pH 7.4).

Incubate the cells with the probe (e.g., 5-10 µM in serum-free culture medium) for 30 minutes at 37°C in a

Stimulation and Imaging:

Wash the cells again with PBS to remove any excess probe.

To detect endogenous hypochlorite, stimulate the cells with an appropriate agent (e.g., lipopolysaccharide

To detect exogenous hypochlorite, add a known concentration of NaOCl to the cell medium.

Immediately capture fluorescence images using a confocal microscope with appropriate filter sets (e.g., ex

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selectivity

The probe exhibits high selectivity for hypochlorite over other biologically relevant reactive oxygen and nit

Conclusion

The rosamine-phenothiazine-based red fluorescent probe is a highly sensitive and selective tool for the detect

To cite this document: BenchChem. [Application Notes: Disperse Red 167 and Red Fluorescent Probes]. BenchChem, [2025]. [Online PDF]. Availa

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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